Cas no 1256835-73-0 (1-(2-Chloro-5-methylpyridin-4-YL)ethanone)

• Product Name: 1-(2-Chloro-5-methylpyridin-4-YL)ethanone
• CAS No: 1256835-73-0
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 5141492
• PubChem ID: 72214063
• Update Time: 2025-06-10

1-(2-Chloro-5-methylpyridin-4-YL)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLORO-5-METHYLPYRIDIN-4-YL)ETHANONE
• AB75136
• Ethanone, 1-(2-chloro-5-methyl-4-pyridinyl)-
• MFCD18258065
• DB-146350
• F73531
• 1-(2-Chloro-5-methyl-4-pyridinyl)ethanone
• 1-(2-CHLORO-5-METHYLPYRIDIN-4-YL)ETHAN-1-ONE
• SCHEMBL21306488
• 1256835-73-0
• 1-(2-Chloro-5-methylpyridin-4-YL)ethanone

• Inchi： 1S/C8H8ClNO/c1-5-4-10-8(9)3-7(5)6(2)11/h3-4H,1-2H3
• InChI Key： UQHRAQFHONXYBF-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C)=O)=C(C=N1)C

Computed Properties

• Exact Mass: 169.0294416g/mol
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Chloro-5-methylpyridin-4-YL)ethanone

Introduction to 1-(2-Chloro-5-methylpyridin-4-yl)ethanone (CAS No. 1256835-73-0)

1-(2-Chloro-5-methylpyridin-4-yl)ethanone (CAS No. 1256835-73-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine-based structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 1-(2-Chloro-5-methylpyridin-4-yl)ethanone is C₉H₉ClNO, and its molecular weight is approximately 180.63 g/mol. The compound features a chlorinated pyridine ring attached to an acetyl group, which imparts specific chemical and biological properties that make it an attractive candidate for further investigation.

In recent years, the study of 1-(2-Chloro-5-methylpyridin-4-yl)ethanone has been driven by its potential as a lead compound in the development of drugs targeting various diseases. One notable area of research involves its use as an intermediate in the synthesis of pharmaceuticals with anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of a novel class of COX-2 inhibitors, which are known for their effectiveness in reducing inflammation and pain without the gastrointestinal side effects associated with traditional NSAIDs.

Beyond its application in anti-inflammatory drugs, 1-(2-Chloro-5-methylpyridin-4-yl)ethanone has also been explored for its potential in cancer therapy. Research conducted at the National Cancer Institute demonstrated that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy agents. The unique structure of 1-(2-Chloro-5-methylpyridin-4-yl)ethanone allows for the introduction of functional groups that can enhance its biological activity and specificity.

The synthetic accessibility of 1-(2-Chloro-5-methylpyridin-4-yl)ethanone is another factor contributing to its popularity in research. Several efficient synthetic routes have been developed to produce this compound on a laboratory scale, making it readily available for further studies. One such method involves the reaction of 2-chloro-5-methylpyridine with acetyl chloride in the presence of a suitable catalyst, yielding high yields and purity levels.

In addition to its medicinal applications, 1-(2-Chloro-5-methylpyridin-4-yl)ethanone has also found use in other areas of chemistry and biology. For example, it serves as a valuable building block in the synthesis of complex organic molecules and natural products. Its reactivity and functional group compatibility make it a useful intermediate in combinatorial chemistry and high-throughput screening processes.

The physicochemical properties of 1-(2-Chloro-5-methylpyridin-4-yl)ethanone, such as its solubility, stability, and reactivity, have been extensively studied to optimize its use in various applications. Its moderate solubility in organic solvents and low solubility in water make it suitable for use in organic synthesis and pharmaceutical formulations. Moreover, its stability under standard laboratory conditions ensures that it can be stored and handled without significant degradation.

In conclusion, 1-(2-Chloro-5-methylpyridin-4-yl)ethanone (CAS No. 1256835-73-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and favorable physicochemical properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its biological activities and synthetic methodologies, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.